(Z)-methyl 2-(2-((4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-[4-[bis(2-methoxyethyl)sulfamoyl]benzoyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C23H27N3O7S2/c1-31-14-12-25(13-15-32-2)35(29,30)18-10-8-17(9-11-18)22(28)24-23-26(16-21(27)33-3)19-6-4-5-7-20(19)34-23/h4-11H,12-16H2,1-3H3
• InChI Key: GIBKGZQLLPNBRJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=CC=CC=C3S2)CC(=O)OC
• Molecular Formula: C23H27N3O7S2
• Molecular Weight: 521.6 g/mol
• CAS No.: 941871-93-8

Description

(Z)-methyl 2-(2-((4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a high-purity chemical reagent designed for pharmaceutical research and development. This benzothiazole derivative features a unique molecular architecture characterized by a sulfamoylbenzoyl imino group linked to a benzothiazole core with an acetate ester moiety. The compound's structural design shares significant homology with a class of nitroheterocyclic compounds known for their anti-infective properties, particularly against mycobacterial infections such as tuberculosis . The Z-configuration of the imino bond is crucial for maintaining the compound's bioactive conformation and potential interaction with biological targets. Researchers will find significant value in this compound's potential application as a key intermediate in the development of novel therapeutic agents. The presence of the benzothiazole scaffold is of particular interest, as this heterocyclic system is recognized in medicinal chemistry for its diverse pharmacological activities. Benzothiazoles and their derivatives represent an important class of heterocyclic compounds with demonstrated utility as pharmaceutical intermediates possessing fungicidal, anti-tuberculosis, anti-malarial, anti-convulsant, and anti-inflammatory properties . Some benzothiazole derivatives have also shown potential in treating diabetes and exhibiting anti-cancer effects, making this chemical class particularly valuable for investigating multiple therapeutic avenues . The mechanism of action for compounds within this structural family may involve prodrug activation through nitroreductase enzymes, similar to established anti-tuberculosis agents like Delamanid and Pretomanid that undergo reductive activation within bacterial cells . The electrochemical reduction potential of related nitroheterocyclic compounds suggests possible involvement of deazaflavin-dependent nitroreductase (Ddn) in their bioactivation process, leading to the generation of reactive intermediates that exert cytotoxic effects on microbial pathogens . The incorporation of bis(2-methoxyethyl)sulfamoyl moiety may enhance the compound's solubility profile compared to more lipophilic analogs, addressing a common challenge in drug development where promising candidates often suffer from poor aqueous solubility that limits their experimental and therapeutic application . This reagent is provided exclusively for research purposes in laboratory settings. All products are for research use only and not intended for human or animal use. Proper personal protective equipment should be worn when handling this compound, and researchers should consult safety data sheets for specific handling instructions .

Biological Activity

(Z)-methyl 2-(2-((4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a complex organic compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article delves into the synthesis, characterization, and biological activity of this compound, supported by relevant case studies and data tables.

Chemical Structure and Properties

The chemical structure of (Z)-methyl 2-(2-((4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate can be described as follows:

• Molecular Formula : C24H27N3O6S2
• Molecular Weight : 517.62 g/mol

The compound features a thiazole ring, which is known for its diverse biological activities, including antimicrobial and anticancer properties.

Synthesis

The synthesis of (Z)-methyl 2-(2-((4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate typically involves multi-step reactions that include the formation of sulfamoyl derivatives. The use of reagents such as dimethylsulfamoyl chloride has been reported in similar syntheses, highlighting the compound's accessibility for research applications .

Antimicrobial Activity

Research indicates that compounds containing thiazole moieties exhibit significant antimicrobial activity. In vitro studies have shown that various thiazole derivatives demonstrate moderate to excellent antibacterial effects against a range of pathogens . The specific compound has not yet been extensively tested, but its structural components suggest potential efficacy.

Table 1: Antimicrobial Activity of Thiazole Derivatives

Compound	Bacterial Strain	Zone of Inhibition (mm)
Compound A	E. coli	15
Compound B	S. aureus	20
(Z)-methyl 2-(...)	TBD	TBD

Anticancer Activity

The anticancer properties of thiazole derivatives have been well-documented. Compounds with similar structures have shown potential in inhibiting tumor proliferation in various cancer cell lines. For instance, studies have demonstrated that certain benzothiazole derivatives can effectively halt the growth of cancer cells in vitro, making them promising candidates for further development as anticancer agents .

Table 2: Anticancer Activity of Related Compounds

Compound	Cell Line	IC50 (µM)
Compound C	HCC827	6.26
Compound D	NCI-H358	6.48
(Z)-methyl 2-(...)	TBD	TBD

Case Studies

• Antimicrobial Screening : A study conducted on various thiazole derivatives indicated that compounds with sulfamoyl groups exhibited enhanced antimicrobial properties. The results suggested that modifications to the thiazole structure could lead to improved efficacy against resistant bacterial strains .
• Anticancer Research : In another study focusing on benzothiazole derivatives, several compounds were evaluated for their ability to induce apoptosis in cancer cells. The findings revealed that specific structural features contributed to increased cytotoxicity, which may be applicable to (Z)-methyl 2-(...) as well .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key differences and similarities between the target compound and related molecules:

Compound Name / Class	Core Structure	Key Substituents	Functional Groups	Potential Applications
Target Compound	Benzo[d]thiazole	4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzoyl, methyl acetate	Imino, sulfamoyl, ester	Drug discovery, agrochemicals
Ethyl 2-cyanoacetate derivatives	Benzo[d]thiazole	Indole, cyanoacetate	Cyano, ester	Anticancer, antimicrobial
1,2,4-Triazole-thiones	1,2,4-Triazole	Sulfonylbenzene, difluorophenyl	Thione, sulfonyl	Antifungal, enzyme inhibition
Sulfonylurea herbicides (e.g., metsulfuron-methyl)	Triazine + sulfonylurea	Methyl/methoxy triazine, sulfonylurea	Sulfonylurea, triazine	Herbicides

Key Observations:

Benzothiazole vs. Triazole/Triazine Cores: The benzothiazole core (target compound) is electron-rich and rigid, favoring π-π stacking interactions in biological targets. In contrast, triazole and triazine cores (e.g., sulfonylureas) are more flexible, enabling diverse binding modes . The imino group in the target compound is absent in sulfonylureas, which instead utilize urea linkages for herbicidal activity .

Sulfamoyl vs. This contrasts with simpler sulfonyl groups in triazole-thiones , which are less polar but more lipophilic.

Ester vs. Cyano/Thione Substituents: The methyl acetate group in the target compound may act as a prodrug moiety, hydrolyzing in vivo to release active carboxylic acid derivatives. Cyano groups (e.g., in compounds) enhance electrophilicity, enabling nucleophilic attacks in biological systems .